1-(1-Chloro-isoquinolin-5-yl)-3-(4-trifluoromethyl-benzyl)-urea

• CAS RN: 608516-51-4
• Molecular Formula: C18H13ClF3N3O
• Molecular Weight: 379.8 g/mol
• IUPAC Name: 1-(1-chloroisoquinolin-5-yl)-3-[[4-(trifluoromethyl)phenyl]methyl]urea
• InChI: InChI=1S/C18H13ClF3N3O/c19-16-14-2-1-3-15(13(14)8-9-23-16)25-17(26)24-10-11-4-6-12(7-5-11)18(20,21)22/h1-9H,10H2,(H2,24,25,26)
• InChI Key: XBWVLVIDUKSNEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2Cl)C(=C1)NC(=O)NCC3=CC=C(C=C3)C(F)(F)F

Description

1-(1-Chloro-isoquinolin-5-yl)-3-(4-trifluoromethyl-benzyl)-urea is a useful research compound. Its molecular formula is C18H13ClF3N3O and its molecular weight is 379.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

(1-Chloro-isoquinolin-5-yl)-carbamic acid phenyl ester (150 mgs, 0.5 mmol), and 4-trifluoromethyl-benzylamine (88 mgs, 0.5 mmol) were combined and stirred overnight in DMSO (4 mL) at ambient temperature. The product was purified by directly injecting the crude reaction onto a reverse phase prep-HPLC (90–10% water:acetonitrile gradient). The appropriate fractions were lyophilized to yield 1-(1-Chloro-isoquinolin-5-yl)-3-(4-trifluoromethyl-benzyl)-urea (118 mgs, 61%) MS (MH+) 379.9; 1H NMR (DMSO-d6) δ 4.47 (d, 2H, J=5.8 Hz), 7.21 (m, 1H), 7.56 (d, 2H, J=8.1 Hz), 7.71–7.76 (m, 3H), 7.93 (d, 1H, J=8.5), 8.01 (d, 1H, J=6.0 Hz), 8.34–8.36 (m, 2H), 8.95 (s, 1H). HPLC Rt=4.57 min (90–10% water:acetonitrile gradient, 100% pure).

Synthesis routes and methods II

Procedure details

Prepared from 1-chloroisoquinolin-5-amine (1Description 48) and [4-(trifluoromethyl)benzyl]isocyanate (Description 58) according to the procedure of Description 61. m/z (ES+) 380, 382 (M+H)+.